Cas no 868707-84-0 (1,4-Benzodioxin-6-carboxaldehyde, 2,3-dihydro-8-methyl-)

• Product Name: 1,4-Benzodioxin-6-carboxaldehyde, 2,3-dihydro-8-methyl-
• CAS No: 868707-84-0
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 718983
• Update Time: 2024-01-31

1,4-Benzodioxin-6-carboxaldehyde, 2,3-dihydro-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-6-carboxaldehyde, 2,3-dihydro-8-methyl-
• 1,4-Benzodioxin-6-carboxaldehyde, 2,3-dihydro-8-methyl-

• Inchi： 1S/C10H10O3/c1-7-4-8(6-11)5-9-10(7)13-3-2-12-9/h4-6H,2-3H2,1H3
• InChI Key： VAZVOXRCXASBLG-UHFFFAOYSA-N
• SMILES： O1C2=C(C)C=C(C=O)C=C2OCC1

Computed Properties

• Exact Mass: 178.063
• Monoisotopic Mass: 178.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 295.7±29.0 °C(Predicted)